3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid

• Molecular Formula: C17H13NO4S
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3-[1-(benzenesulfonyl)indol-5-yl]prop-2-enoic acid
• InChI: InChI=1S/C17H13NO4S/c19-17(20)9-7-13-6-8-16-14(12-13)10-11-18(16)23(21,22)15-4-2-1-3-5-15/h1-12H,(H,19,20)
• InChI Key: TUAZQHVEGHPVSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2C=CC(=C3)C=CC(=O)O

Description

3-(1-Benzenesulfonyl-1H-indol-5yl)-acrylic acid is a useful research compound. Its molecular formula is C17H13NO4S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1M LiOH aqueous solution (11.72 ml, 11.72 mmol) was added to a solution of 7 (2.00 g, 5.86 mmol) in dioxane (20 mL). The reaction mixture was stirred at 40° C. overnight and was then concentrated under reduced pressure. The residue was dissolved in water. Then concentrated HCl was added to the solution to reach acidic pH to give the precipitation, which was dried by vacuum to afford 8 (1.72 g) as a white solid. 1H NMR (500 MHz, CDCl3): δ6.39 (d, J=16.1 Hz, 1H), 6.71 (d, J=3.6 Hz, 1H), 7.45-7.48 (m, 2H), 7.52 (dd, J=8.7, 1.4 Hz, 1H), 7.55-7.58 (m, 1H), 7.61 (d, J=3.7 Hz, 1H), 7.67-7.72 (m, 2H), 7.89 (d, J=8.9 Hz, 2H), 7.96 (d, J=8.7 Hz, 1H).